
4-Methyl-3-heptene: A Technical Health and
Safety Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Methyl-3-heptene

Cat. No.: B1233913 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research and

development professionals. 4-Methyl-3-heptene is a chemical with limited available

toxicological data. The information herein is compiled from available data sources and general

knowledge of hydrocarbon toxicity. It is not a substitute for a comprehensive Safety Data Sheet

(SDS) and should be used in conjunction with professional safety expertise and institutional

safety protocols.

Chemical and Physical Properties
4-Methyl-3-heptene is a branched, unsaturated hydrocarbon.[1][2] Its physical and chemical

properties are crucial for understanding its behavior, potential hazards, and appropriate

handling procedures. While experimental data is limited, a combination of computed and

estimated values provides a foundational understanding of the substance.
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Property Value Source

Molecular Formula C8H16 PubChem[1], NIST[3][4]

Molecular Weight 112.21 g/mol PubChem[1][5]

CAS Number 4485-16-9 Guidechem[6], PubChem[1]

Appearance
Colorless to pale yellow clear

liquid (estimated)
The Good Scents Company[7]

Boiling Point 121.00 °C @ 760.00 mm Hg The Good Scents Company[7]

Flash Point 9.20 °C (49.00 °F) (estimated) The Good Scents Company[7]

Water Solubility
9.572 mg/L @ 25 °C

(estimated)
The Good Scents Company[7]

logP (o/w) 4.283 (estimated) The Good Scents Company[7]

Vapor Pressure
18.649 mmHg @ 25 °C

(estimated)
The Good Scents Company[7]

Hazard Identification and GHS Classification
As of the latest review of available data, a comprehensive GHS classification for 4-Methyl-3-
heptene is not available.[6][7] However, based on its nature as a volatile, flammable

hydrocarbon, it should be handled with the assumption that it presents hazards typical of this

chemical class.

Potential Hazards:

Flammability: With an estimated flash point of 9.20 °C, 4-Methyl-3-heptene should be

considered a flammable liquid. Vapors may form explosive mixtures with air.

Aspiration Hazard: If swallowed, hydrocarbons of low viscosity can be aspirated into the

lungs, leading to chemical pneumonitis, which can be fatal.[8][9]

Skin and Eye Irritation: Prolonged or repeated contact with skin may cause irritation and

dermatitis.[10] Direct contact with eyes is likely to cause irritation.
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Respiratory Irritation: Inhalation of high concentrations of vapor may cause respiratory tract

irritation.

Central Nervous System (CNS) Effects: Inhalation of high concentrations of hydrocarbon

vapors can lead to CNS depression, with symptoms including dizziness, headache, nausea,

and in severe cases, loss of consciousness.[8][9]

Handling and Storage
Given the lack of specific handling guidelines for 4-Methyl-3-heptene, the following

precautions, based on general principles for flammable hydrocarbons, are recommended.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.

Use explosion-proof equipment where vapors may accumulate.

Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile).

Respiratory Protection: If working outside of a fume hood or if vapor concentrations are

expected to be high, use a NIOSH-approved respirator with an organic vapor cartridge.

Storage:

Store in a tightly sealed container in a cool, dry, well-ventilated area.

Keep away from heat, sparks, open flames, and other sources of ignition.

Store separately from oxidizing agents.

First-Aid Measures
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In the event of exposure, the following first-aid measures should be taken.

Exposure Route First-Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.

Skin Contact

Remove contaminated clothing. Wash the

affected area with soap and water for at least 15

minutes. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting due to the aspiration

hazard. If the individual is conscious and alert,

rinse their mouth with water. Seek immediate

medical attention.

Experimental Protocols: A General Framework for
Hydrocarbon Toxicity Assessment
Specific experimental protocols for 4-Methyl-3-heptene are not available in the public domain.

However, a general workflow for assessing the toxicity of a hydrocarbon can be outlined. This

serves as a conceptual guide and would require significant adaptation and validation for this

specific chemical.
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Phase 1: In Vitro Screening

Phase 2: Acute Toxicity (in vivo)

Phase 3: Environmental ToxicityPhase 4: Data Analysis and Risk Assessment

Cytotoxicity Assays
(e.g., MTT, LDH on relevant cell lines)

Acute Oral Toxicity
(e.g., OECD TG 420, 423, or 425)

Proceed if cytotoxic

Genotoxicity Assays
(e.g., Ames test, in vitro micronucleus)

Assessment of Irritation Potential
(e.g., reconstructed human epidermis models)

Acute Dermal Toxicity
(e.g., OECD TG 402)

Determination of LD50/LC50

Acute Inhalation Toxicity
(e.g., OECD TG 403)

Aquatic Toxicity
(e.g., fish, Daphnia, algae)

Hazard Classification and Labeling

Biodegradability and Bioaccumulation

Establishment of Safe Handling Procedures

Click to download full resolution via product page

A generalized workflow for assessing the toxicity of a novel hydrocarbon compound.

Potential Biological Signaling Pathways
The specific biological signaling pathways affected by 4-Methyl-3-heptene have not been

elucidated. However, for hydrocarbons in general, the primary modes of toxicity are not

typically receptor-mediated signaling events but rather biophysical and cytotoxic effects.

Potential Mechanisms of Toxicity:
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Disruption of Cell Membranes: As a lipophilic solvent, 4-Methyl-3-heptene can intercalate

into and disrupt the lipid bilayers of cell membranes, leading to increased permeability, loss

of ionic gradients, and ultimately cell death.

Mitochondrial Dysfunction: Hydrocarbons can impair mitochondrial function, leading to a

decrease in ATP production and an increase in reactive oxygen species (ROS), causing

oxidative stress.

CNS Depression: The anesthetic effects of volatile hydrocarbons are thought to be related to

their ability to interfere with the function of ion channels and neurotransmitter receptors in the

central nervous system, particularly through non-specific interactions with hydrophobic

pockets of these proteins.

The following diagram illustrates a hypothetical workflow for investigating the toxicological

mechanism of action of a hydrocarbon like 4-Methyl-3-heptene.
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Initial Exposure

Cellular and Molecular Analysis

Pathway and Network Analysis

Hypothesis Testing and Validation

Exposure to 4-Methyl-3-heptene
(in vitro or in vivo model)

Transcriptomics (RNA-seq)
- Identify differentially expressed genes

Proteomics
- Identify changes in protein expression

Metabolomics
- Assess metabolic pathway disruption

Cellular Imaging
- Visualize effects on organelles (e.g., mitochondria)

Bioinformatics Analysis
- Identify perturbed signaling pathways

(e.g., oxidative stress, apoptosis)

Functional Assays
- Measure enzyme activity, ROS production, etc.

Validation with specific inhibitors or genetic models

Click to download full resolution via product page

A conceptual workflow for investigating the toxicological mechanisms of a hydrocarbon.

Environmental Fate
The environmental fate of 4-Methyl-3-heptene has not been specifically studied. However,

based on its structure and physical properties, some general predictions can be made.

Volatility: With a relatively high vapor pressure, 4-Methyl-3-heptene is expected to volatilize

into the atmosphere.
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Biodegradation: As a simple alkene, it is likely to be biodegradable by soil and water

microorganisms, although the rate of degradation is unknown.

Bioaccumulation: The estimated logP (o/w) of 4.283 suggests a potential for bioaccumulation

in aquatic organisms.

Atmospheric Fate: In the atmosphere, it is expected to be degraded by photochemical

reactions.

Conclusion
4-Methyl-3-heptene is a flammable hydrocarbon for which there is a significant lack of health

and safety data. Researchers and other professionals handling this substance must do so with

a high degree of caution, assuming it possesses the hazards typical of volatile, unsaturated

hydrocarbons. The information and frameworks provided in this guide are intended to support

risk assessment and the development of safe handling procedures in a research and

development context. It is imperative to consult with institutional safety officers and adhere to

all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1233913#health-and-safety-data-sheet-for-4-methyl-
3-heptene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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